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Compound of Interest

Compound Name: Ruzinurad

Cat. No.: B3181943

Introduction

Ruzinurad, also known as Lesinurad, is a selective uric acid reabsorption inhibitor (SURI) used
in the treatment of hyperuricemia associated with gout.[1][2] Accurate and reliable
guantification of Ruzinurad in plasma is crucial for pharmacokinetic studies, therapeutic drug
monitoring, and bioequivalence studies. This application note describes a sensitive and specific
high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method
for the determination of Ruzinurad in plasma samples. The method is suitable for researchers,
scientists, and drug development professionals involved in the bioanalysis of Ruzinurad.

Principle

The method involves the extraction of Ruzinurad and an internal standard (IS) from plasma
using liquid-liquid extraction (LLE).[1][2][3] The extracted analytes are then separated using
reversed-phase or HILIC chromatography and detected by a tandem mass spectrometer
operating in multiple reaction monitoring (MRM) mode.[1][2][3] This approach provides high
selectivity and sensitivity for the quantification of Ruzinurad in a complex biological matrix like
plasma.

Experimental Protocols

Materials and Reagents

e Ruzinurad (Lesinurad) reference standard
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e Internal Standard (e.g., Diazepam or 5-Fluorouracil)[1][3]

 HPLC-grade methanol, acetonitrile, and ethyl acetate[1][2]

e Formic acid[3]

o Ultrapure water

e Control human or animal plasma

Instrumentation

e HPLC system (e.g., Agilent 1290 LC system or Waters Acquity UPLC system)[1][3]

o Tandem mass spectrometer (e.g., Agilent 6490 Triple Quadrupole or Waters Acquity TQD)[1]
[3]

o Chromatographic column (e.g., Rapid Resolution HT C18, 3.0 x 100 mm, 1.8 um or Acquity
UPLC HILIC, 100 mm x 2.1, 1.7um)[1][3]

Preparation of Stock and Working Solutions

e Stock Solutions (1 mg/mL): Prepare stock solutions of Ruzinurad and the internal standard
by dissolving the appropriate amount of each compound in a suitable solvent (e.g., methanol
or dimethyl sulfoxide).[1][2]

o Working Solutions: Prepare working solutions of Ruzinurad for calibration standards and
quality control (QC) samples by serial dilution of the stock solution with a suitable diluent
(e.g., methanol or acetonitrile:water).[1][3] Prepare a working solution of the internal
standard in a similar manner.[1][3]

Sample Preparation (Liquid-Liquid Extraction)

e To 100 pL of plasma sample in a microcentrifuge tube, add 20 pL of the internal standard
working solution and vortex briefly.[1][2]

e Add 50 pL of 1 M HCI and 1000 pL of ethyl acetate.[1][2]
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» Vortex the mixture for 2 minutes.[1][2]

e Centrifuge at 13,000 g for 10 minutes.[1][2]

» Transfer the organic (upper) layer to a clean tube.[1][2]

o Evaporate the organic solvent to dryness under a stream of nitrogen at 45 °C.[1][2]

» Reconstitute the dried residue in 100 pL of the mobile phase and inject a portion into the

HPLC-MS/MS system.[1][2]

Chromatographic and Mass Spectrometric Conditions

The following tables summarize typical HPLC and MS/MS conditions for the analysis of

Ruzinurad.

Table 1: HPLC Parameters

Condition 1 (Reversed-

Parameter Condition 2 (HILIC)
Phase)

Col Rapid Resolution HT C18 (3.0 Acquity UPLC HILIC (100 mm

olumn
x 100 mm, 1.8 um)[1][2] x 2.1, 1.7um)[3]
) Methanol:Water (70:30, v/v)[1] Acetonitrile:Water:Formic Acid

Mobile Phase
[2] (95:5:0.1, viviv)[3]

Flow Rate 0.3 mL/min[1][2] 0.3 mL/min[3]

Column Temp. 35 °C[2] 40 °C[3]

Injection Vol. 5 pL[2] 5 uL[3]

Run Time 5 min[2] 3 min[3]

Table 2: Mass Spectrometry Parameters
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Parameter Ruzinurad

Internal Standard Internal Standard

(Diazepam) (5-Fluorouracil)

o ESI Positive[1][2] /
lonization Mode

ESI Positive[1][2] ESI Negative[3]

Negative[3]
Precursor lon (m/z) 405.6[1][2] / 401.90[3]  285.1[1][2] 128.85[3]
Product lon (m/z) 220.9[1][2] / 176.79[3]  192.8[1][2] 41.92[3]
Collision Energy (eV) 35[2] 32[2] Not Specified[3]
Fragmentor Voltage 380[2] 380[2] Not Specified[3]

V)

Data Presentation

Method Validation Summary

The described method should be validated according to regulatory guidelines (e.g., FDA or

EMA). Key validation parameters are summarized below.

Table 3: Method Validation Parameters

Parameter

Typical Range/Value

Linearity Range

25 - 9000 ng/mL[3] or 50 - 50,000 ng/mL[1][2]

Lower Limit of Quantification (LLOQ)

25 ng/mL[3] or 50 ng/mL[1][2]

Intra-day Precision (%RSD)

< 14.84%[3]

Inter-day Precision (%RSD)

< 14.84%3]

Intra-day Accuracy (%)

91.92 - 108.30%][3]

Inter-day Accuracy (%)

91.92 - 108.30%][3]

Recovery (%) > 98%][1]
Application to Pharmacokinetic Studies
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This validated method can be successfully applied to determine the plasma concentration-time
profiles of Ruzinurad in preclinical and clinical pharmacokinetic studies.[1][3]

Mandatory Visualization
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Sample Preparation
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Quantification of Ruzinurad
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Caption: Workflow for Ruzinurad quantification in plasma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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